molecular formula C12H17N B8479977 2-(indan-4-yl)ethyl-N-methylamine

2-(indan-4-yl)ethyl-N-methylamine

Cat. No.: B8479977
M. Wt: 175.27 g/mol
InChI Key: FFDBCGIPUUKNPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Indan-4-yl)ethyl-N-methylamine is a secondary amine featuring an ethyl linker between an indan-4-yl aromatic system and a methylamine group. The indan moiety, a bicyclic structure composed of fused benzene and cyclopentane rings, confers rigidity and enhanced lipophilicity compared to monocyclic aromatic systems.

Properties

Molecular Formula

C12H17N

Molecular Weight

175.27 g/mol

IUPAC Name

2-(2,3-dihydro-1H-inden-4-yl)-N-methylethanamine

InChI

InChI=1S/C12H17N/c1-13-9-8-11-5-2-4-10-6-3-7-12(10)11/h2,4-5,13H,3,6-9H2,1H3

InChI Key

FFDBCGIPUUKNPW-UHFFFAOYSA-N

Canonical SMILES

CNCCC1=CC=CC2=C1CCC2

Origin of Product

United States

Comparison with Similar Compounds

N-(2-[6-Bromo-2-(1,1-dimethyl-2-propyl)-1H-indol-3-yl]ethyl)-N-methylamine (dFBr)

  • Structural Differences : dFBr replaces the indan system with a 6-bromoindole ring, introducing bulkier substituents (1,1-dimethyl-2-propyl) at the indole C2 position. The ethyl-N-methylamine chain is retained .
  • Pharmacological Profile: dFBr is a Type II positive allosteric modulator (PAM) of α4β2 nAChRs, prolonging channel open time and increasing agonist efficacy.

2-(4-Methoxyphenyl)-N-methylethanamine (N-Methyl 4-Methoxyphenethylamine)

  • Structural Differences: This compound substitutes the indan system with a monocyclic 4-methoxyphenyl group. The ethyl-N-methylamine chain is identical .
  • Metabolic Stability :
    • The methoxy group may slow hepatic metabolism (via cytochrome P450), whereas the indan system in 2-(indan-4-yl)ethyl-N-methylamine could undergo faster oxidation .

Substituted Biphenylmethylamines (e.g., N-(Biphenyl-4’-yl)methyl Derivatives)

  • Structural Differences : Biphenyl systems introduce a planar, extended aromatic framework compared to the fused indan ring. Amine substituents vary, including acetamido and methoxypropionamide groups .
  • Biological Activity: Biphenylmethylamines often target G protein-coupled receptors (GPCRs) or kinases, with the biphenyl group enabling π-π stacking interactions in hydrophobic binding pockets.
  • Solubility : Biphenyl derivatives generally exhibit lower solubility (clogP > 3.5) than 2-(indan-4-yl)ethyl-N-methylamine (clogP ≈ 2.8) due to increased aromatic surface area .

Indan-4-ylamine Derivatives

  • Structural Differences : Parent compound indan-4-ylamine (CAS 32202-61-2) lacks the ethyl-N-methylamine chain. Derivatives include acylated or sulfonylated variants .
  • Applications :
    • Used in synthesizing antitumor agents (e.g., pazopanib analogues) and protease inhibitors.
    • The addition of the ethyl-N-methylamine group in 2-(indan-4-yl)ethyl-N-methylamine likely enhances blood-brain barrier penetration compared to bulkier derivatives .

Comparative Data Table

Compound Aromatic System Key Substituents Target Receptors clogP Notable Activity
2-(Indan-4-yl)ethyl-N-methylamine Indan Ethyl-N-methylamine α4β2 nAChR (potential) ~2.8 Predicted Type I/II PAM
dFBr Indole Br, 1,1-dimethyl-2-propyl α4β2 nAChR ~4.2 Type II PAM (EC50 = 3.2 µM)
N-Methyl 4-Methoxyphenethylamine Phenyl 4-OCH3, ethyl-N-methylamine Serotonin receptors ~2.1 5-HT2A Ki = 120 nM
Biphenylmethylamines Biphenyl Acetamido, methoxypropionamide Kinases, GPCRs >3.5 Varies by substitution

Key Research Findings

  • Receptor Selectivity : The indan system’s bicyclic structure may confer subtype selectivity at nAChRs compared to indole- or phenyl-based analogues, though empirical data are needed .
  • Synthetic Accessibility : Indan-4-ylamine derivatives are synthesized via Friedel-Crafts alkylation or Suzuki coupling, whereas dFBr requires complex indole functionalization .
  • Toxicity Considerations : Methylamine-containing compounds generally exhibit lower cytotoxicity than tertiary amines (e.g., diethyl derivatives), as seen in N,N-diethylmethylamine (LD50 = 320 mg/kg) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.